2-Amino-3,4,6-trifluoro-benzoic acid

• IUPAC Name: 2-amino-3,4,6-trifluorobenzoic acid
• InChI: InChI=1S/C7H4F3NO2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,11H2,(H,12,13)
• InChI Key: MLTAVJLCSNQTOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)N)C(=O)O)F
• Molecular Formula: C7H4F3NO2
• Molecular Weight: 191.11 g/mol
• CAS No.: 1341914-42-8

Description

2-Amino-3,4,6-trifluoro-benzoic acid is a light yellow solid. It has a molecular weight of 191.11 and its IUPAC name is 2-amino-3,4,6-trifluorobenzoic acid. It is a very useful synthetic intermediate that is commonly used to prepare inhibitors of malaria aspartyl proteases Plasmepsin I and II.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H4F3NO2. The InChI code for this compound is 1S/C7H4F3NO2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,11H2,(H,12,13).

Physical and Chemical Properties Analysis

This compound is a light yellow solid. It has a molecular weight of 191.11. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Future Directions

2-Amino-3,4,6-trifluoro-benzoic acid is a very useful synthetic intermediate that is commonly used to prepare inhibitors of malaria aspartyl proteases Plasmepsin I and II. This suggests potential future directions in the development of new antimalarial drugs.